Cas no 526-64-7 (Trachelanthamidine)

• Product Name: Trachelanthamidine
• CAS No: 526-64-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 370204
• PubChem ID: 188288
• Update Time: 2025-04-19

Trachelanthamidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-methanol,hexahydro-, (1R,7aS)-
• Trachelanthamidine
• (-)-trachelantamidine
• (1R,7aS)-Hexahydro-1H-pyrrolizin-1-ylmethanol
• 1H-Pyrrolizine-1-methanol, hexahydro-, (1R-cis)-
• 1H-Pyrrolizine-1-methanol, hexahydro-, (1R,7aS)-
• UNII-G32020EJYI
• [(1R,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methanol
• SCHEMBL9540610
• 2,3,5,6,7,7A.ALPHA.-HEXAHYDRO-1H-PYRROLIZINE-1.ALPHA.-METHANOL
• [(1R,7aS)-hexahydro-1H-pyrrolizin-1-yl]methanol
• Trachelanthamidine, (-)-
• 526-64-7
• AKOS040734789
• ((1R,7AS)-hexahydro-1H-pyrrolizin-1-yl)methanol
• FS-6707
• Tracheoanthamidine
• AC1L4MIL
• DTXSID201318955
• SureCN9540610
• CHEBI:32249
• (-)-Trachelanthamidine
• AC1Q77TU
• Q27114838
• G32020EJYI

• Inchi： 1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
• InChI Key： LOFDEIYZIAVXHE-YUMQZZPRSA-N
• SMILES： OC[C@@H]1CCN2CCC[C@H]21

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Oil
• Density: 1.09
• Boiling Point: 201.6°Cat760mmHg
• Flash Point: 81.1°C
• Refractive Index: 1.539
• PSA: 23.47
• LogP: 0.40090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines